Cas no 842971-25-9 (3-cyclopentyl-1H-1,2,4-triazole-5-thiol)

• Product Name: 3-cyclopentyl-1H-1,2,4-triazole-5-thiol
• CAS No: 842971-25-9
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD15146449
• CID: 3030528
• Update Time: 2025-07-22

3-cyclopentyl-1H-1,2,4-triazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5-环戊基-4H-[1,2,4]三唑-3-硫醇
• 5-CYCLOPENTYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 1H-1,2,4-triazole-5-thiol, 3-cyclopentyl-
• 3-cyclopentyl-1H-1,2,4-triazole-5-thiol
• ASN 09858840
• T5706055
• ZINC01352374
• 5-cyclopentyl-1,2-dihydro-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 5-cyclopentyl-1,2-dihydro-
• A915270
• Z223042466

• MDL： MFCD15146449
• Inchi： 1S/C7H11N3S/c11-7-8-6(9-10-7)5-3-1-2-4-5/h5H,1-4H2,(H2,8,9,10,11)
• InChI Key： HGDXTQPSTSDWCC-UHFFFAOYSA-N
• SMILES： S=C1NNC(C2CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5

3-cyclopentyl-1H-1,2,4-triazole-5-thiol Security Information

• HazardClass：IRRITANT
• Storage Condition：(BD178797)

Additional information on 3-cyclopentyl-1H-1,2,4-triazole-5-thiol

Introduction to 3-cyclopentyl-1H-1,2,4-triazole-5-thiol (CAS No. 842971-25-9)

3-cyclopentyl-1H-1,2,4-triazole-5-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 842971-25-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, characterized by a three-membered nitrogen-containing ring, and incorporates a cyclopentyl substituent alongside a thiol functional group. The structural features of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol make it a promising candidate for further exploration in drug discovery and development.

The thiol group (–SH) in the molecular structure of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol is particularly noteworthy due to its reactivity and potential biological interactions. Thiols are well-known for their ability to participate in various chemical reactions, including disulfide bond formation, which is crucial in protein structure and function. Additionally, the thiol group can act as a nucleophile, enabling the compound to interact with biological targets such as enzymes and receptors. These properties make 3-cyclopentyl-1H-1,2,4-triazole-5-thiol a versatile scaffold for designing novel bioactive molecules.

The cyclopentyl ring attached to the triazole core introduces steric and electronic modifications that can influence the compound's pharmacokinetic and pharmacodynamic properties. Cycloalkyl groups are often incorporated into drug molecules to enhance metabolic stability, improve solubility, and modulate binding affinity. In the context of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol, the cyclopentyl substituent may contribute to favorable interactions with biological targets while maintaining structural integrity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 3-cyclopentyl-1H-1,2,4-triazole-5-thiol with greater accuracy. These computational tools allow for the identification of key interaction points between the compound and biological targets, facilitating the design of more effective drug candidates. For instance, studies have shown that triazole derivatives can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The presence of a thiol group may further enhance these interactions by providing additional binding sites or modulating electronic properties.

In vitro studies have begun to explore the pharmacological profile of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol. Preliminary results suggest that this compound may possess anti-inflammatory properties by interacting with key signaling pathways involved in immune responses. The thiol group has been implicated in modulating redox-sensitive signaling cascades, which are critical in regulating inflammatory processes. Additionally, the cyclopentyl moiety may contribute to improved bioavailability by enhancing solubility and reducing metabolic degradation.

The synthesis of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopentyl group typically involves cyclization reactions or alkylation steps, while the thiol functionality is often introduced through nucleophilic substitution or reduction of sulfoxides or sulfones. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like 3-cyclopentyl-1H-1,2,4-triazole-5-thiol with increasing efficiency and scalability.

One of the key challenges in developing new drugs is achieving optimal pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). The structural features of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol, including the cyclopentyl ring and thiol group, may influence these properties in several ways. For example, the thiol group can affect metabolic stability by participating in disulfide bond formation or undergoing oxidation-reduction cycles. The cyclopentyl substituent may influence solubility and permeability across biological membranes.

Recent research has highlighted the importance of understanding structure-property relationships (SPR) in drug design. By analyzing how structural modifications affect biological activity and pharmacokinetic profiles, researchers can develop more rational approaches to optimizing drug candidates. In the case of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol, studies are ongoing to elucidate how changes in the cyclopentyl ring size or substitution patterns influence its biological effects.

The potential applications of 3-cyclopentyl-1H-1,2,4-triazole-5-thiol extend beyond traditional pharmaceuticals. Given its structural versatility and reactivity, this compound may find utility in materials science applications such as organic electronics or catalysis. The ability to functionalize heterocyclic cores with diverse groups opens up possibilities for designing novel materials with tailored properties.

As research continues, 3-cyclopentyl - 11 H - 12 , 24 - triazole - 51 - thioL will likely be subjected to further investigation both in academic settings and within pharmaceutical companies seeking innovative therapeutic agents. The integration of high-throughput screening technologies, machine learning models, an d advanced synthesis techniques will accelerate t he discovery process an d potentially lead t o significant breakthroughs i n medicinal chemistry an d biotechnology .